molecular formula C27H22ClN7O11S3 B1174953 phytobacteriomycin CAS No. 11139-69-8

phytobacteriomycin

Cat. No.: B1174953
CAS No.: 11139-69-8
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phytobacteriomycin is an antibiotic belonging to the streptothricin group, produced by the actinobacterium Streptomyces griseus . It is primarily utilized in agriculture as a biopesticide to control bacterial and fungal diseases in crops. Key applications include:

  • Foliar spray: Applied at 0.01–0.05% concentrations to manage bacterial rot diseases (e.g., caused by Bacterium moricolum) .
  • Seed treatment: Combined with streptothricin antibiotics (32.0 g/L) to enhance germination rates (85% field efficacy in winter wheat) .

Properties

CAS No.

11139-69-8

Molecular Formula

C27H22ClN7O11S3

Synonyms

phytobacteriomycin

Origin of Product

United States

Comparison with Similar Compounds

Streptothricin Group Antibiotics

Phytobacteriomycin shares structural and functional similarities with other streptothricin antibiotics, such as streptomycin. However, differences include:

  • Source : Both are derived from Streptomyces species, but streptomycin is more widely studied for human infections.
  • Potency : Streptomycin typically exhibits lower minimum inhibitory concentrations (MICs) against bacterial pathogens compared to this compound, which is optimized for plant pathogens .
  • Application : this compound is formulated for agricultural use, whereas streptomycin is restricted in farming due to antibiotic resistance concerns.

Biopesticides

Compound Source/Type Application Dose Key Findings
This compound Streptomyces griseus 2.0 mg/L (foliar) 85% germination in seed treatments
Phytosporin-M Bacillus subtilis 26 D 30 mg/L (foliar) Effective against fungal phytopathogens
Binoram Pseudomonas fluorescens 7.5 mg/L (foliar) Broad-spectrum antifungal activity

Key Differences :

  • Mechanism : this compound directly inhibits pathogens via antibiotic action, while Bacillus-based biopesticides (e.g., Phytosporin) rely on competitive exclusion and metabolite production .
  • Spectrum: this compound is effective against both bacterial and fungal pathogens, whereas Binoram (a Pseudomonas derivative) targets fungi .

Chemical Fungicides

Maxim® (fludioxonil), a synthetic fungicide, serves as a reference standard in efficacy trials:

  • Dose : 0.1 mg/L (vs. 2.0 mg/L for this compound) .
  • Efficacy : Maxim exhibits higher potency against fungal pathogens but lacks antibacterial activity.
  • Environmental Impact : this compound degrades more rapidly, reducing soil residue risks compared to synthetic alternatives .

Other Antibiotics

  • Diumycin/Macarbomycin : These macrolide antibiotics share production via Streptomyces fermentation but differ in structure and target specificity (gram-positive bacteria vs. This compound’s broader spectrum) .
  • Pepthiomycin : A peptide antibiotic with anti-staphylococcal activity, contrasting with this compound’s plant-pathogen focus .

Table 1: Comparative Efficacy in Pathogen Control

Compound Target Pathogens MIC (mg/L) Field Efficacy (%)
This compound Bacterial rot, fungi 2.0 85 (seed treatment)
Phytosporin-M Fungi 30 Not reported
Maxim® Fungi 0.1 >90

Table 2: Environmental and Clinical Considerations

Compound Resistance Risk Environmental Persistence Clinical Use
This compound Low Low No
Streptomycin High Moderate Yes
Maxim® Moderate High No

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.